![molecular formula C24H17Cl3N2O4 B295575 4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione](/img/structure/B295575.png)
4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione
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Overview
Description
4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.
Mechanism of Action
The exact mechanism of action of 4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that the compound can reduce the levels of inflammatory cytokines and chemokines in animal models of inflammation. It has also been found to reduce oxidative stress and increase the activity of antioxidant enzymes. In cancer cells, the compound induces apoptosis and inhibits the activity of certain signaling pathways involved in cancer growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione in lab experiments is its potent anti-inflammatory and anti-tumor properties. However, the compound is relatively new, and its mechanism of action is not fully understood. Additionally, the compound may have off-target effects, which could complicate the interpretation of results.
Future Directions
There are several future directions for research on 4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione. One direction is to further investigate the compound's mechanism of action and identify its molecular targets. Another direction is to explore the compound's potential applications in other inflammatory and cancer-related diseases. Additionally, future studies could investigate the compound's pharmacokinetics and toxicity in animal models. Finally, the compound could be modified to improve its potency and selectivity for specific molecular targets.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in medical research. Its anti-inflammatory and anti-tumor properties make it a valuable tool for studying inflammation and cancer-related diseases. However, further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 4-{3-Chloro-4-[(3,4-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenyl-3,5-pyrazolidinedione involves the reaction of 3,4-dichlorobenzyl alcohol with 4-methoxybenzaldehyde in the presence of a base, followed by the addition of 3-chloro-1-phenyl-5-pyrazolidinedione. The reaction yields the desired compound, which can be purified using column chromatography.
Scientific Research Applications
The compound has been extensively studied for its potential applications in medical research. It has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant properties. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to reduce inflammation in animal models of arthritis and other inflammatory diseases.
Properties
Molecular Formula |
C24H17Cl3N2O4 |
---|---|
Molecular Weight |
503.8 g/mol |
IUPAC Name |
(4E)-4-[[3-chloro-4-[(3,4-dichlorophenyl)methoxy]-5-methoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C24H17Cl3N2O4/c1-32-21-12-15(9-17-23(30)28-29(24(17)31)16-5-3-2-4-6-16)11-20(27)22(21)33-13-14-7-8-18(25)19(26)10-14/h2-12H,13H2,1H3,(H,28,30)/b17-9+ |
InChI Key |
AEOMEFJBBHIAAA-RQZCQDPDSA-N |
Isomeric SMILES |
COC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=CC(=C(C=C4)Cl)Cl |
SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=CC(=C(C=C4)Cl)Cl |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=CC(=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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